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Compound of Interest

Compound Name: Maleylsulfathiazole

Cat. No.: B1616621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of

maleylsulfathiazole stock solutions in cell culture experiments. Due to the limited availability of

data for maleylsulfathiazole, the provided information on physicochemical properties and the

proposed mechanism of action are based on its parent compound, sulfathiazole. Researchers

should perform their own validation experiments to determine the optimal conditions for their

specific cell lines and assays.

Physicochemical Properties
The following table summarizes the known physicochemical properties of sulfathiazole, which

are presumed to be similar to maleylsulfathiazole.
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Property Value Source

Molecular Formula C9H9N3O2S2 (Sulfathiazole)

Molecular Weight 255.32 g/mol (Sulfathiazole)

Appearance
White to creamy-white

crystalline powder

Melting Point 200-202 °C

Water Solubility
Insoluble (<0.1 g/100 mL at 21

°C)

Solubility in other solvents

Soluble in dilute aqueous acid

and base. Slightly soluble in

DMSO. Insoluble in ethanol.

pKa 7.1

Stability

Stable, but may be sensitive to

heat, air, and light during long-

term storage. Incompatible

with strong oxidizing agents.

Experimental Protocols
Protocol 1: Preparation of Maleylsulfathiazole Stock
Solution (100 mM in DMSO)
This protocol describes the preparation of a 100 mM stock solution of maleylsulfathiazole in

dimethyl sulfoxide (DMSO). Due to the poor aqueous solubility of sulfathiazole derivatives,

DMSO is recommended as the solvent.

Materials:

Maleylsulfathiazole powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)
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Calibrated analytical balance

To cite this document: BenchChem. [Application Notes and Protocols for Maleylsulfathiazole
in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616621#maleylsulfathiazole-stock-solution-
preparation-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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